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Compound of Interest

Compound Name: Methyl sulfate

Cat. No.: B1214279 Get Quote

A Technical Guide for Scientists and Drug Development Professionals

Introduction
Dimethyl sulfate (DMS) is a potent methylating agent widely used in organic synthesis,

including the manufacturing of pharmaceuticals, dyes, and perfumes. Despite its utility, DMS

poses significant health risks due to its high toxicity, genotoxicity, and carcinogenicity. This

technical guide provides a comprehensive overview of the toxicological profile of dimethyl
sulfate, intended to inform researchers, scientists, and drug development professionals on its

hazardous properties and the necessary precautions for its safe handling. This document

summarizes key quantitative data in tabular format, outlines detailed experimental

methodologies for toxicological assessment, and visualizes critical mechanisms and workflows.

Physicochemical Properties
Understanding the physicochemical properties of dimethyl sulfate is crucial for assessing its

environmental fate, potential for exposure, and toxicological characteristics.
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Property Value Reference

Chemical Formula C₂H₆O₄S [1]

Molecular Weight 126.13 g/mol [1]

Appearance Colorless, oily liquid [1]

Odor Faint, onion-like [1]

CAS Number 77-78-1 [2]

Density 1.33 g/mL at 20°C [3]

Melting Point -27°C [3]

Boiling Point 188°C (with decomposition) [3]

Vapor Pressure 0.677 mm Hg at 25°C [3]

Water Solubility 28 g/L at 18°C [3]

Log K_ow_ 0.16 [3]

Flash Point 182°F (83°C) [4]

Toxicokinetics
Absorption
Dimethyl sulfate is rapidly absorbed through multiple routes of exposure, including inhalation,

ingestion, and dermal contact.[1][5] Its high volatility at room temperature presents a significant

inhalation hazard.[6]

Distribution
Following absorption, dimethyl sulfate is distributed throughout the body. Studies in rats have

shown that intravenously administered DMS is rapidly cleared from the bloodstream and is

undetectable after just a few minutes.[7] Due to its high reactivity, it is believed to be rapidly

metabolized in the organs it first reaches.[7] Research indicates that the lungs and brain exhibit

a higher degree of nucleic acid alkylation compared to the liver and kidneys, which is attributed

to these organs receiving a larger proportion of cardiac output.[5][8]
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Metabolism
The primary metabolic pathway for dimethyl sulfate is hydrolysis, which is slow, into methanol

and sulfuric acid.[5][8] It is this potent alkylating ability that is responsible for its toxic effects, as

it readily methylates cellular macromolecules.[9]

Excretion
The ultimate metabolites, sulfate and carbon dioxide, are excreted via the kidneys and lungs,

respectively.[9] The presence of kidney damage suggests a renal elimination route for DMS or

its metabolites.[5][8]

Mechanism of Toxicity
The principal mechanism of dimethyl sulfate's toxicity is its action as a powerful alkylating

agent. It readily methylates nucleophilic sites on cellular macromolecules, most notably DNA.

This methylation can lead to DNA damage, gene mutations, chromosomal aberrations, and

ultimately, cell death, genotoxicity, and carcinogenicity.[6]

DNA Alkylation
Dimethyl sulfate methylates DNA, with the primary adducts being N7-methylguanine and N3-

methyladenine.[4] This alkylation can disrupt DNA replication and transcription, leading to

mutations if not repaired.
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OECD 423: Acute Oral Toxicity OECD 402: Acute Dermal Toxicity OECD 403: Acute Inhalation Toxicity

Dose single animal

Observe for 48h

If survives, dose at higher level If dies, dose at lower level

Determine LD50

Apply substance to skin (24h)

Observe for 14 days

Record mortality & signs

Expose animals (e.g., 4h)

Observe for 14 days

Determine LC50

OECD 471: Ames Test OECD 474: In Vivo Micronucleus Test

Expose Salmonella strains to DMS
(with and without S9 activation)

Plate on histidine-deficient medium

Incubate and count revertant colonies

Treat animals (e.g., mice) with DMS

Collect bone marrow or peripheral blood

Prepare and stain slides

Score micronucleated erythrocytes
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Select Animal Model
(e.g., Rats, Mice)

Administer DMS chronically
(e.g., 2 years via inhalation)

In-life observations
(clinical signs, body weight, etc.)

Terminal Necropsy

Histopathological Examination
of all tissues

Statistical Analysis
of tumor incidence

 

Dose F0 Generation
(males and females)

Mate F0 Animals

Evaluate F1 Offspring
(viability, growth, development)

Select F1 for Mating

Mate F1 Animals

Evaluate F2 Offspring

Terminal Examinations
(necropsy, histopathology of reproductive organs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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